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Compound of Interest

Compound Name: D149 Dye

Cat. No.: B14798972

An In-depth Examination of the Chemical Structure, Properties, and Applications of a
Prominent Sensitizer in Dye-Sensitized Solar Cells.

Abstract

This technical guide provides a detailed overview of the indoline dye D149, a prominent metal-
free organic sensitizer utilized in the field of dye-sensitized solar cells (DSSCs). This document
elucidates the chemical structure and International Union of Pure and Applied Chemistry
(IUPAC) nomenclature of D149. A comprehensive summary of its key photophysical and
electrochemical properties is presented in tabular format for clarity and comparative analysis.
Detailed experimental protocols for the synthesis of D149 and the fabrication of D149-
sensitized solar cells are provided to facilitate replication and further research. Furthermore,
this guide includes essential visualizations, rendered using the DOT language, to illustrate the
dye's molecular structure and its functional role within a DSSC, thereby offering a holistic
resource for researchers, scientists, and professionals in drug development and materials
science.

Chemical Identity and Structure

The D149 dye is a metal-free organic molecule belonging to the indoline class of dyes, which
are recognized for their high molar extinction coefficients and efficacy as sensitizers in DSSCs.

IUPAC Name: 2-[5-[[4-[4-(2,2-diphenylethenyl)phenyl]-2,3,3a,8b-tetrahydro-1H-
cyclopentalb]indol-7-ylimethylidene]-2-(3-ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-
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ylidene)-4-oxo-1,3-thiazolidin-3-yl]acetic acid.[1]
Molecular Formula: Ca2H35N304S3[1]

Chemical Structure:

Figure 1: Chemical Structure of D149 Dye

Physicochemical Properties

The performance of D149 as a sensitizer is dictated by its photophysical and electrochemical

properties. A summary of these key parameters is provided below.

Property Value Reference
Molecular Weight 741.94 g/mol [2][3]
Melting Point 284-289 °C [3]
Solid, Light brown to black
Appearance [2]
powder
Absorption Maximum (Amax) in
525 nm [4]
Benzene
Absorption Maximum (Amax) in
. 537 nm [4]
Acetonitrile
Absorption Maximum (Amax) in
550 nm [4]

Methanol

Molar Extinction Coefficient at
68,700 M—cm~t

540 nm
Highest Occupied Molecular

_ -5.07 eV
Orbital (HOMO)
Lowest Unoccupied Molecular

) -2.36 eV
Orbital (LUMO)
HOMO-LUMO Energy Ga

9y =ap 2.71eV

(Eg)
© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.researchgate.net/publication/26883342_New_Indole-Based_Metal-Free_Organic_Dyes_for_Dye-Sensitized_Solar_Cells
https://www.researchgate.net/publication/26883342_New_Indole-Based_Metal-Free_Organic_Dyes_for_Dye-Sensitized_Solar_Cells
https://www.benchchem.com/product/b14798972?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2021/me/d1me00054c
https://kyutech.repo.nii.ac.jp/record/2000774/files/10430694.pdf
https://kyutech.repo.nii.ac.jp/record/2000774/files/10430694.pdf
https://pubs.rsc.org/en/content/articlelanding/2021/me/d1me00054c
https://jcst.icrc.ac.ir/article_82131.html?lang=en
https://jcst.icrc.ac.ir/article_82131.html?lang=en
https://jcst.icrc.ac.ir/article_82131.html?lang=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14798972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols
Representative Synthesis of D149 Dye

The synthesis of indoline dyes like D149 typically involves a multi-step process. While the exact
proprietary synthesis protocol from the original manufacturer may not be publicly available, a
general and representative procedure based on the synthesis of similar indoline dyes is
outlined below. This process generally involves the synthesis of the indoline donor core,
followed by condensation with the rhodanine-3-acetic acid acceptor moiety.

Step 1: Synthesis of the Indoline Donor Moiety The synthesis often starts with the construction
of the substituted indoline ring system. This can be achieved through various organic synthesis
methodologies, such as Fischer indole synthesis followed by reduction, or other cyclization
reactions to form the core heterocyclic structure. The triphenylamine-like donor portion is
typically introduced through cross-coupling reactions, such as the Buchwald-Hartwig amination.

Step 2: Formylation of the Indoline Donor The indoline donor is then formylated to introduce an
aldehyde group at the active position for subsequent condensation. The Vilsmeier-Haack
reaction is a common method for this transformation, employing a mixture of phosphorus
oxychloride and dimethylformamide.

Step 3: Knoevenagel Condensation with the Acceptor The final step is a Knoevenagel
condensation between the formylated indoline donor and the rhodanine-3-acetic acid acceptor.
This reaction is typically carried out in the presence of a base, such as piperidine or pyridine, in
a suitable solvent like ethanol or acetic acid, and often requires heating to proceed to
completion.

Purification: The crude D149 dye is then purified using techniques such as column
chromatography on silica gel, followed by recrystallization from an appropriate solvent system
to yield the final product.

Fabrication of D149-Sensitized Solar Cells

The following protocol details the fabrication of a typical dye-sensitized solar cell using D149
dye.

1. Preparation of TiO2 Photoanode:
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A transparent conductive oxide (TCO) glass substrate (e.g., FTO or ITO glass) is cleaned
thoroughly by sonication in a sequence of detergent, deionized water, acetone, and
isopropanol.

A compact blocking layer of TiO:z is often deposited on the TCO glass by a method like spray
pyrolysis or spin coating, followed by sintering at high temperatures (e.g., 450-500 °C).

A mesoporous layer of TiOz nanoparticles is then deposited on top of the blocking layer,
typically by screen printing or doctor-blading a TiO2 paste.

The TiO2-coated substrate is gradually heated and then sintered at a high temperature (e.g.,
450-500 °C) for a specific duration to ensure good particle necking and removal of organic
binders.

. Sensitization of the TiO2 Photoanode:

The sintered TiO2 photoanode is immersed in a solution of D149 dye. A typical dye solution
consists of 0.3-0.5 mM D149 in a solvent mixture, such as acetonitrile and tert-butanol (1:1
vIv).[2]

The immersion is carried out for a sufficient time (e.g., 12-24 hours) to allow for the formation
of a monolayer of the dye on the TiO2 surface.

After sensitization, the photoanode is rinsed with the solvent used for the dye solution to
remove any non-adsorbed dye molecules and then dried.

. Assembly of the DSSC:

A counter electrode is prepared, typically by depositing a thin layer of a catalyst, such as
platinum, on another TCO glass substrate.

The sensitized TiO2 photoanode and the platinum counter electrode are assembled into a
sandwich-like structure, separated by a thin thermoplastic sealant (e.g., Surlyn®).

The cell is sealed by heating the polymer frame.

. Electrolyte Injection:
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e An electrolyte solution, commonly containing an iodide/triiodide (1=/Is~) redox couple in a
suitable organic solvent (e.g., acetonitrile or 3-methoxypropionitrile), is introduced into the
space between the electrodes through pre-drilled holes in the counter electrode.

e The holes are then sealed to prevent leakage of the electrolyte.

Visualizations
Logical Relationship in a Dye-Sensitized Solar Cell
(DSSC)

The following diagram illustrates the fundamental operational principle of a DSSC sensitized
with D149 dye.
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DSSC Operation
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Figure 2: Operational workflow of a D149-sensitized solar cell.
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Energy Level Diagram for D149 in a DSSC

This diagram shows the relative energy levels of the key components in a D149-sensitized
solar cell, illustrating the thermodynamic driving forces for electron transfer.

Energy Level Diagram (vs. Vacuum)
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Figure 3: Energy levels in a D149-based DSSC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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